Cas no 2345-26-8 (Geraniol Isobutyrate)

• Product Name: Geraniol Isobutyrate
• CAS No: 2345-26-8
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• MDL: MFCD00026442
• CID: 42792
• PubChem ID: 16864
• Update Time: 2025-06-10

Geraniol Isobutyrate Chemical and Physical Properties

Names and Identifiers

• geranyl isobutyrate
• FEMA 2513
• 3,7-DIMETHYL-2,6-OCTADIEN-1-YL ISOBUTYRATE
• 2,6-Octadien-1-ol, 3,7-dimethyl-, isobutyrate, trans-
• 2-methyl-,3,7-dimethyl-2,6-octadienylester,(e)-propanoicaci
• 2-methyl-,3,7-dimethyl-2,6-octadienylester,(E)-Propanoicacid
• 3,7-dimethyl-,isobutyrate,trans-6-octadien-1-ol
• 3,7-Dimethyl-2,6-octadienyl isobutyrate
• Isobutyric acid, (E)-3,7-dimethyl-2,6-octadienyl ester
• Isobutyric acid, 3,7-dimethyl-2,6-octadienyl ester, (E)-
• Isobutyric acid, 3,7-dimethyl-2,6-octadienyl ester, trans-
• Propanoic acid, 2-methyl-, 3,7-dimethyl-2,6-oct
• Propionic acid, 2-methyl-, 3,7-dimethyl-2,6-octadienyl ester,
• trans-3-7-Dimethyl-2,6-octadienyl isobutyrate
• propionic acid, 2-methyl-, 3,7-dimethyl-2,6-octadienyl ester, (e)
• (2Z)-3,7-Dimethylocta-2,6-dienyl isobutyrate
• Neryl isobutyrate
• Propanoic acid, 2-methyl-, (2E)-3,7-dimethyl-2,6-octadienyl ester
• 3,7-dimethylocta-2,6-dien-1-yl 2-methylpropanoate
• KSC492M0P
• KSC492M0R
• Propanoic acid, 2-methyl-, (2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• (Z)-3,7-dimethylocta-2,6-dienyl isobutyrate
• 3,7-dimethylocta-2,6-dienyl 2-methylpropanoate
• Z762367552
• Propanoic acid, 2-methyl-, 3,7-dimethyl-
• FT-0626685
• DTXSID00859717
• AKOS028109416
• Geraniol Isobutyrate

• MDL： MFCD00026442
• Inchi： 1S/C14H24O2/c1-11(2)7-6-8-13(5)9-10-16-14(15)12(3)4/h7,9,12H,6,8,10H2,1-5H3
• InChI Key： OGJYXQFXLSCKTP-UHFFFAOYSA-N
• SMILES： O(C(C(C)C)=O)CC=C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 4.5

Experimental Properties

• Color/Form: No data available
• Density: 0.8997
• Melting Point: No data available
• Boiling Point: 305.75°C (rough estimate)
• Flash Point: 96.1 °C
• Refractive Index: 1.4576 (estimate)
• PSA: 26.3
• LogP: 3.87830
• FEMA: 2513 | GERANYL ISOBUTYRATE

Geraniol Isobutyrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Geraniol Isobutyrate

Geraniol Isobutyrate (CAS No. 2345-26-8): A Comprehensive Overview

Geraniol Isobutyrate (CAS No. 2345-26-8) is a versatile and aromatic compound widely used in the fragrance and flavor industries. This ester, derived from geraniol and isobutyric acid, is known for its pleasant, sweet, and fruity odor, making it a valuable component in various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, applications, and recent research advancements of Geraniol Isobutyrate.

Chemical Properties

Geraniol Isobutyrate is a colorless to pale yellow liquid with a molecular formula of C₁₃H₂₄O₂. Its molecular weight is approximately 212.33 g/mol. The compound is characterized by its high volatility and low solubility in water but excellent solubility in organic solvents such as ethanol and acetone. The boiling point of Geraniol Isobutyrate is around 250°C at atmospheric pressure, and it has a density of about 0.90 g/cm³ at room temperature.

The chemical structure of Geraniol Isobutyrate consists of a geraniol backbone with an isobutyryl group attached to the hydroxyl group of geraniol. This unique structure contributes to its distinctive aroma and stability in various formulations. The compound's stability under different conditions, such as temperature and pH, has been extensively studied to ensure its effectiveness in various applications.

Synthesis Methods

The synthesis of Geraniol Isobutyrate can be achieved through several methods, each with its advantages and limitations. One common method involves the esterification reaction between geraniol and isobutyric acid in the presence of a catalyst, typically an acid catalyst such as sulfuric acid or p-toluene sulfonic acid. This reaction proceeds via the following general equation:

C₁₀H₁₈O + C₄H₈O₂ → C₁₃H₂₄O₂

The reaction conditions, including temperature, pressure, and catalyst concentration, are carefully controlled to optimize yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using solid acid catalysts or microwave-assisted reactions to reduce energy consumption and waste generation.

Fragrance Applications

Geraniol Isobutyrate is widely used in the fragrance industry due to its sweet and fruity aroma. It is a key component in many fine fragrances, perfumes, and personal care products such as soaps, lotions, and shampoos. The compound's ability to enhance the overall scent profile and provide long-lasting fragrance makes it highly valued by perfumers.

In addition to its use in fine fragrances, Geraniol Isobutyrate is also employed in household cleaning products, air fresheners, and fabric softeners. Its pleasant odor helps mask unpleasant smells and provides a fresh and clean scent to these products.

Favor Applications

Beyond its fragrance applications, Geraniol Isobutyrate is also utilized in the food and beverage industry as a flavoring agent. It imparts a sweet and fruity flavor to various food products such as candies, baked goods, beverages, and confectionery items. The compound's low toxicity and high stability make it suitable for use in food formulations that require long shelf life.

In recent years, there has been growing interest in natural flavors due to consumer demand for healthier and more sustainable food options. As a result, researchers have explored the use of natural sources for the production of geraniol and isobutyric acid to create more eco-friendly versions of Geraniol Isobutyrate. This approach not only aligns with consumer preferences but also reduces the environmental impact associated with traditional synthetic methods.

Cosmetic Applications

The cosmetic industry has also embraced the use of Geraniol Isobutyrate. Its aromatic properties make it an excellent ingredient for perfumed cosmetics such as deodorants, body sprays, and scented candles. Additionally, the compound's emollient properties contribute to skin hydration and softness when used in moisturizers and lotions.

Clinical Research and Safety Profiles

In terms of safety profiles,

Geraniol Isobutyrate

is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food
and Drug Administration (FDA) when used within specified limits.
However,
it
is important
to
conduct thorough toxicological studies
to
ensure
its safety
in various applications.
Recent research has focused on evaluating
the potential allergenicity
and skin irritation properties
of

Geraniol Isobutyrate.
These studies have shown that while some individuals may experience mild skin irritation,
the compound is generally well-tolerated by most users.
To minimize any potential adverse effects,
manufacturers are encouraged to conduct patch tests
and include appropriate warnings on product labels.

In conclusion, Geraniol Isobutyrate (CAS No. 2345-26-8) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties, pleasant aroma, and stability make it an invaluable component in fragrance, flavor, cosmetic, and other consumer products. Ongoing research continues to explore new avenues for its use, ensuring that this compound remains at the forefront of innovation in these fields.